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Introduction
Methyl nitrite (CH₃ONO) is a volatile and highly reactive gas with significant industrial

applications. It serves as a crucial intermediate in the synthesis of valuable chemicals,

including ethylene glycol and various pharmaceuticals.[1][2][3] Its utility also extends to its use

as a rocket propellant and a reagent in organic synthesis for the preparation of vasodilators

and explosives.[2][3][4] This document provides detailed application notes and protocols for the

industrial-scale preparation of methyl nitrite gas, focusing on safety, efficiency, and scalability.

Industrial Applications of Methyl Nitrite
Methyl nitrite's reactivity makes it a versatile reagent and intermediate in several industrial

processes:

Chemical Synthesis: It is a key intermediate in the coal-to-ethylene glycol process, where it

is used to produce dimethyl oxalate, a precursor to ethylene glycol.[1] It is also employed in

the synthesis of phenylpropanolamine and other nitrite and nitroso esters.[2][4]

Pharmaceuticals: The nitrite functional group is explored in medicinal chemistry for the

development of vasodilator drugs.[5]
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Propellants: Methyl nitrite has been used as a rocket propellant due to its energetic

properties.[2][4][6]

Organic Synthesis: It is utilized in the nitration of aromatic compounds and as a reagent in

chromatography and spectroscopy.[5]

Protocols for Industrial Preparation of Methyl Nitrite
Gas
Several methods are employed for the industrial production of methyl nitrite. The choice of

method often depends on the desired purity, scale of production, and available raw materials.

Protocol 1: Continuous Production from Sodium Nitrite,
Methanol, and Nitric Acid
This method allows for continuous and uninterrupted production of methyl nitrite, enhancing

operational efficiency and safety compared to batch processes.[7]

Reaction: 2NaNO₂ + 2CH₃OH + H₂SO₄ → 2CH₃ONO + Na₂SO₄ + 2H₂O[3] (Note: The patent

mentions nitric acid in the abstract but the detailed description and reaction equation in a

related context use sulfuric acid. Industrial processes may vary.)

Experimental Protocol:

Reactant Preparation: Prepare separate solutions of sodium nitrite, methanol, and nitric acid.

Reaction: Continuously feed the three solutions into a stirred tank reactor. The reaction is

typically carried out under controlled temperature and pressure to ensure uniform mixing and

complete reaction. Nitrogen gas can be bubbled through the reactor to promote stirring.[7]

Separation: The output from the reactor, a gas-liquid mixture, is directed to a rectification

tower.

Purification: In the rectification tower, methyl nitrite gas is separated from the liquid phase.

The gas is discharged from the top of the tower.
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By-product Handling: The liquid sodium nitrate solution is discharged from the bottom of the

tower and can be processed in a drying crystallization device for recovery as a byproduct.[7]

Quantitative Data:

Parameter Value Reference

Operating Mode Continuous [7]

Reactor Type
Stirred Tank with optional

Nitrogen Bubbling
[7]

Separation Rectification Tower [7]

By-product Sodium Nitrate [7]

Protocol 2: Catalytic Reduction of Dilute Nitric Acid with
Methanol
This method is particularly relevant in the context of coal chemical industries where dilute nitric

acid is a waste product. This process converts a waste stream into a valuable chemical

intermediate.[1]

Reaction: HNO₃ + CH₃OH --(Carbon-based catalyst)--> CH₃ONO + H₂O (Simplified

representation)

Experimental Protocol:

Catalyst Bed Preparation: A fixed-bed reactor is packed with a carbon-based catalyst (e.g.,

activated carbon, graphene, carbon nanotubes).

Reactant Feed: A dilute solution of nitric acid in methanol is continuously fed into the pre-

heated fixed-bed reactor under a nitrogen atmosphere.

Reaction Conditions: The reaction is maintained at a specific temperature and pressure to

optimize the conversion of nitric acid and the yield of methyl nitrite.
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Product Separation: The gaseous methyl nitrite product is directly separated from the

reaction system.

Purification: The gas stream is passed through a purification tower to remove any unreacted

methanol or by-products.

Quantitative Data:

Parameter Value Reference

Reactor Type Fixed-bed [1]

Catalyst
Carbon-based (Activated

Carbon, Graphene, etc.)
[1]

Nitric Acid Concentration 0.1 - 5 wt% [1]

Reaction Temperature
30 - 100 °C (Optimal: 50 - 80

°C)
[1]

Pressure Normal Pressure [1]

Protocol 3: Synthesis from Nitric Oxide, Nitric Acid, and
Methanol
This process is often used for regenerating methyl nitrite in integrated chemical processes,

such as the synthesis of ethylene glycol.[8]

Experimental Protocol:

Reactor Setup: A bubble column reactor is used for this gas-liquid reaction.

Reactant Introduction: A gaseous mixture of nitric oxide and an inert gas is bubbled through

a solution of nitric acid in methanol.

Reaction Conditions: The reaction is carried out at controlled temperature, pressure, and gas

flow rate to maximize the conversion of nitric oxide and the yield of methyl nitrite.
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Product Recovery: The methyl nitrite gas exits the reactor with the gas stream and is

subsequently condensed or used directly in the next process step.

Quantitative Data:

Parameter Value Reference

Reactor Type Bubble Column

Reaction Temperature 40 °C

Nitric Acid Mass Fraction 10%

Methanol Mass Fraction 85%

Gas Velocity 100 mL/min

NO Volume Fraction 20%

NO Conversion 79.1%

Methyl Nitrite Yield 71.9%

Optimal Regeneration Yield 88.5% [8][9]

Diagrams and Workflows
Logical Workflow for Continuous Methyl Nitrite
Production
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Caption: Continuous production workflow for methyl nitrite.
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Caption: Reaction pathway for methyl nitrite synthesis.

Safety Precautions
Methyl nitrite is a hazardous substance and requires strict safety protocols for handling.

Toxicity: It is a toxic, asphyxiating gas and a potent cyanotic agent that can cause

methemoglobinemia.[2][6]

Explosivity: Methyl nitrite is a heat-sensitive explosive, and its sensitivity increases in the

presence of metal oxides. It forms explosive mixtures with air.[2][3][6][10]

Handling: All operations should be conducted in a well-ventilated area using non-sparking

tools. Personnel must wear appropriate personal protective equipment (PPE), including

respiratory protection, gloves, and eye protection.[6][11]

Storage: Methyl nitrite should be stored in a tightly closed container in a dry, cool, and well-

ventilated place, away from heat, ignition sources, and incompatible materials such as

reducing agents and inorganic bases.[6][11]

Spill Response: In case of a leak, eliminate all ignition sources and isolate the area. Use

water spray to reduce vapors.[10]

These application notes and protocols are intended to provide a comprehensive overview for

the industrial preparation of methyl nitrite gas. It is imperative that all procedures are carried

out by trained personnel in compliance with all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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